Cas no 63370-13-8 (Hexanoic acid, 3-hydroxy-3-methyl-6-phosphono-)

• Product Name: Hexanoic acid, 3-hydroxy-3-methyl-6-phosphono-
• CAS No: 63370-13-8
• MF: C₇H₁₅O₆P
• MW: 226.164163827896
• CID: 426720
• PubChem ID: 23452327
• Update Time: 2025-04-19

Hexanoic acid, 3-hydroxy-3-methyl-6-phosphono- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-hydroxy-3-methyl-6-phosphono-
• 3-hydroxy-3-methyl-6-phosphonohexanoic acid
• 3-Hydroxy-3-methyl-6-phosphohexanoic acid
• SCHEMBL11310701
• GTPL3202
• Q27073729
• PD049217
• 63370-13-8
• DTXSID80634286
• DTXCID90585038

• Inchi： 1S/C7H15O6P/c1-7(10,5-6(8)9)3-2-4-14(11,12)13/h10H,2-5H2,1H3,(H,8,9)(H2,11,12,13)
• InChI Key： XRCIRZGXKWCWNQ-UHFFFAOYSA-N
• SMILES： P(CCCC(C)(CC(=O)O)O)(=O)(O)O

Computed Properties

• Exact Mass: 226.06065
• Monoisotopic Mass: 226.06062519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06